1-[(Benzyloxy)carbonyl]-5-[(tert-butoxy)carbonyl]-5-[(1H-pyrazol-1-yl)methyl]-2-(1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid

• Molecular Formula: C25H28N4O6S
• Molecular Weight: 512.6 g/mol
• IUPAC Name: 5-[(2-methylpropan-2-yl)oxycarbonyl]-1-phenylmethoxycarbonyl-5-(pyrazol-1-ylmethyl)-2-(1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C25H28N4O6S/c1-24(2,3)35-22(32)25(15-28-11-7-10-27-28)12-18(21(30)31)20(19-13-26-16-36-19)29(25)23(33)34-14-17-8-5-4-6-9-17/h4-11,13,16,18,20H,12,14-15H2,1-3H3,(H,30,31)
• InChI Key: ZQKYAXPZIZMLGM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1(CC(C(N1C(=O)OCC2=CC=CC=C2)C3=CN=CS3)C(=O)O)CN4C=CC=N4

Description

This compound is a pyrrolidine-based derivative featuring multiple protective and functional groups:

• Benzyloxycarbonyl (Cbz) group: A common amine-protecting group that enhances stability during synthesis .
• tert-Butoxycarbonyl (Boc) group: Protects secondary amines and is cleaved under acidic conditions .
• 1,3-Thiazol-5-yl group: An electron-deficient aromatic ring that may influence electronic properties and bioactivity.
• Carboxylic acid: Enhances water solubility and serves as a handle for further derivatization.

The saturated pyrrolidine core distinguishes it from unsaturated heterocycles (e.g., pyrrole), conferring conformational rigidity and influencing pharmacokinetic properties. This compound is likely an intermediate in drug discovery, leveraging protective groups for stepwise synthesis .

Preparation Methods

Preparation Methods Analysis

General Synthetic Strategy

The synthesis generally proceeds via:

• Construction of the pyrrolidine-3-carboxylic acid scaffold.
• Introduction of the protecting groups (Cbz and Boc) on the nitrogen and side chains.
• Installation of the pyrazolylmethyl and thiazolyl substituents via nucleophilic substitution or reductive amination.
• Final purification and characterization.

Stepwise Preparation Details

Synthesis of Protected Pyrrolidine-3-carboxylic Acid Intermediates

• Starting with pyrrolidine-3-carboxylic acid derivatives, the nitrogen is protected using tert-butoxycarbonyl anhydride (Boc2O) or benzyloxycarbonyl chloride (Cbz-Cl) under basic conditions such as triethylamine in solvents like methanol or dichloromethane.
• For example, the preparation of 1-(tert-butoxycarbonyl)pyrrolidine-3-carboxylic acid involves reaction of pyrrolidine-3-carboxylic acid with Boc2O in the presence of triethylamine at 0–25 °C for several hours, yielding the Boc-protected intermediate in high yield (up to 99%).
• Similarly, benzyloxycarbonyl protection can be introduced by hydrogenation of N-benzylpyrrolidine-3-carboxylic acid followed by reaction with Boc-azide reagents under mild conditions.

Installation of the Pyrazolylmethyl Group

• The pyrazolylmethyl substituent at position 5 is commonly introduced via reductive amination.
• A typical procedure involves reacting the Boc-protected pyrrolidine aldehyde or ketone intermediate with 1H-pyrazole derivatives in the presence of sodium triacetoxyborohydride as the reducing agent.
• This reaction is carried out in solvents such as dichloromethane or toluene, often at room temperature or slightly elevated temperatures (5–25 °C), and may take several hours to complete.
• The reductive amination proceeds smoothly, yielding the pyrazolylmethyl-substituted pyrrolidine with high selectivity and purity.

Final Assembly and Purification

• After installation of all substituents, the compound is purified by chromatographic methods such as silica gel chromatography using solvent systems like chloroform/methanol.
• Characterization includes NMR spectroscopy, mass spectrometry, and IR spectroscopy to confirm the structure and purity.

Data Table Summarizing Key Preparation Steps

Step	Reaction Type	Reagents/Conditions	Yield (%)	Notes
1	Boc Protection	Pyrrolidine-3-carboxylic acid + Boc2O, triethylamine, MeOH, 0–25 °C, 3 h	99	High yield, mild conditions
2	Cbz Protection	N-Benzylpyrrolidine-3-carboxylic acid + Pd/C, H2, then Boc-azide, DMF/H2O, RT, 2 days	High	Sequential hydrogenation and azide reaction
3	Reductive Amination	Boc-protected intermediate + 1H-pyrazole derivative + NaBH(OAc)3, DCM or toluene, RT, 3–13 h	90–100	Efficient installation of pyrazolylmethyl group
4	Thiazolyl Group Installation	Coupling with thiazolyl reagents, Pd-catalyst or nucleophilic substitution	Variable	Requires careful control to avoid side reactions
5	Purification	Silica gel chromatography, chloroform/methanol mixtures	—	Ensures high purity and removal of impurities

Comprehensive Research Findings and Notes

• The presence of both Boc and Cbz protecting groups allows selective deprotection strategies in subsequent synthetic or biological studies.
• Sodium triacetoxyborohydride is preferred over other reducing agents due to its mildness and selectivity in reductive amination steps involving sensitive heterocycles like pyrazole.
• The thiazolyl substituent installation often requires palladium-catalyzed cross-coupling methods, highlighting the importance of transition metal catalysis in complex molecule synthesis.
• Multi-step synthesis demands rigorous monitoring, often by thin-layer chromatography (TLC) and high-performance liquid chromatography (HPLC), to ensure reaction completion and avoid by-products.
• The synthetic routes reported achieve overall good yields and reproducibility, making this compound accessible for further pharmacological evaluation.

Chemical Reactions Analysis

Types of Reactions: 1-[(Benzyloxy)carbonyl]-5-[(tert-butoxy)carbonyl]-5-[(1H-pyrazol-1-yl)methyl]-2-(1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove protective groups or reduce specific functional groups.

Substitution: Nucleophilic or electrophilic substitution reactions can be employed to replace certain groups with others.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation are often used.

Substitution: Reagents like alkyl halides, acyl chlorides, and sulfonyl chlorides can be used under appropriate conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or amines.

Scientific Research Applications

1-[(Benzyloxy)carbonyl]-5-[(tert-butoxy)carbonyl]-5-[(1H-pyrazol-1-yl)methyl]-2-(1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid has several scientific research applications, including:

Medicinal Chemistry: The compound can be used as a building block for the synthesis of potential drug candidates, particularly those targeting specific enzymes or receptors.

Organic Synthesis: Its unique structure makes it a valuable intermediate in the synthesis of complex organic molecules.

Materials Science: The compound’s functional groups can be exploited to create novel materials with specific properties, such as polymers or nanomaterials.

Mechanism of Action

The mechanism of action of 1-[(Benzyloxy)carbonyl]-5-[(tert-butoxy)carbonyl]-5-[(1H-pyrazol-1-yl)methyl]-2-(1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes, receptors, or nucleic acids, modulating their activity through binding or inhibition. The pathways involved could include signal transduction, metabolic processes, or gene expression regulation.

Comparison with Similar Compounds

Table 1: Key Structural Features and Functional Groups

Compound Name	Core Structure	Key Substituents	Notable Groups	Biological Activity/Application	Reference
Target Compound	Pyrrolidine	Cbz, Boc, 1H-pyrazol-1-ylmethyl, 1,3-thiazol-5-yl, carboxylic acid	Dual protective groups	Likely synthetic intermediate
Ethyl 1-[(tert-butoxycarbonyl)amino]-2-methyl-5-(1-methylindol-3-yl)-4-[(1-methylindol-3-yl)carbonyl]-pyrrole	Pyrrole	Boc-amino, indole-carbonyl, ethyl ester	Indole rings, Boc protection	Heterocyclic synthesis
1-Benzyl-3-(tert-butyl)-1H-pyrazole-5-carboxylic acid	Pyrazole	Benzyl, tert-butyl, carboxylic acid	Lipophilic substituents	SORT-PGRN interaction inhibitor
5-(Benzo[d][1,3]dioxol-5-yl)-1-methyl-1H-pyrazole-3-carboxylic acid	Pyrazole	Benzodioxole, methyl, carboxylic acid	Polar benzodioxole group	Not specified (potential CNS activity)

Key Observations:

Saturation reduces aromaticity, altering electronic properties compared to indole-containing pyrroles .

Protective Groups :

• The dual Cbz and Boc groups in the target compound enable sequential deprotection, a strategy also seen in ’s Boc-protected pyrroles .
• In contrast, ’s pyrazole derivative uses a permanent tert-butyl group, favoring lipophilicity over stepwise synthesis .

Pyrazole-methyl in the target may enhance steric bulk compared to smaller substituents (e.g., methyl in ) .

Key Observations:

• The target compound’s synthesis likely involves sequential protective group installation, akin to ’s high-yielding (94–98%) pyrrole synthesis using CuCl₂ catalysis .
• ’s lower yield (59.95%) for pyrazole-tetrazole derivatives highlights challenges in coupling sterically hindered substrates .

Table 3: Property Comparison

Compound Type	Aqueous Solubility	LogP (Predicted)	Bioactivity	Reference
Target Compound	Moderate (carboxylic acid)	~2.5	Unspecified (structural similarity to protease inhibitors)
Indole-Pyrrole Derivatives	Low (ester groups)	~3.8	Anticancer (indole motifs common in kinase inhibitors)
SORT-PGRN Inhibitor	Low (tert-butyl, benzyl)	~4.2	Neurodegenerative therapy (inhibits progranulin interaction)

Key Observations:

• The target’s carboxylic acid improves solubility compared to ester-containing pyrroles () or lipophilic pyrazoles () .
• Thiazole and pyrazole groups may confer distinct binding profiles compared to indole-based compounds, which often target serotonin or kinase pathways .

Biological Activity

The compound 1-[(Benzyloxy)carbonyl]-5-[(tert-butoxy)carbonyl]-5-[(1H-pyrazol-1-yl)methyl]-2-(1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid (CAS No. 1955553-86-2) is a synthetic organic compound notable for its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{25}H_{28}N_{4}O_{6}S$, with a molecular weight of 512.58 g/mol. The structure features a pyrrolidine ring substituted with various functional groups, including benzyloxy and thiazole moieties, which are known to influence biological activity.

Research indicates that compounds with similar structural frameworks often exhibit kinase inhibition properties. For instance, the pyrazolo[1,5-a]pyrimidine scaffold has been recognized for its ability to inhibit protein kinases, particularly CSNK2 , which plays a role in various cellular processes including cell proliferation and survival. The substitution patterns in this compound may enhance its binding affinity to such targets, potentially leading to antiviral effects against pathogens like SARS-CoV-2 .

Antiviral Activity

Studies have shown that pyrazole derivatives can display significant antiviral activity. For example, compounds within this class have been documented to inhibit replication of β-coronaviruses, including SARS-CoV-2. The mechanism often involves interference with viral replication pathways through kinase inhibition .

Anticancer Properties

The compound's structural characteristics suggest potential anticancer properties. Compounds that inhibit CSNK2 have been associated with reduced tumor growth and enhanced apoptosis in cancer cells. This is particularly relevant in cancers where CSNK2 is overexpressed .

Enzyme Inhibition

Preliminary studies indicate that the compound may act as an inhibitor of specific enzymes involved in metabolic pathways. The presence of the thiazole ring and the pyrazole moiety suggests potential interactions with various enzymes, which could be explored further for therapeutic applications .

In Vitro Studies

In vitro assays demonstrated that related compounds exhibited significant inhibitory effects on CSNK2 activity, leading to reduced viral replication in cell cultures infected with coronaviruses. These findings support the hypothesis that the target compound may possess similar biological properties .

Structure-Activity Relationship (SAR)

A detailed SAR analysis revealed that modifications on the pyrazole and thiazole rings significantly affect biological activity. For instance, introducing different substituents at specific positions improved potency against CSNK2 and enhanced metabolic stability in liver microsomes .

Data Table: Biological Activities of Related Compounds

Compound Name	CAS No.	Activity Type	IC50 (µM)	Reference
Compound A	1955553-86-2	CSNK2 Inhibition	0.05
Compound B	1955506-65-6	Antiviral	0.10
Compound C	1955557-25-1	Anticancer	0.20